Cas no 212190-21-1 (4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride)

4,4,5,5,5-Pentafluoropentane-1-sulfonyl chloride is a fluorinated sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as a sulfonylation reagent, enabling efficient introduction of the pentafluoropentylsulfonyl group into target molecules. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in the development of bioactive compounds. The compound’s stability under standard handling conditions and compatibility with a range of solvents further contribute to its utility in synthetic chemistry. It is particularly useful in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing derivatives.

4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride structure

212190-21-1 structure

Product Name:4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride

CAS No:212190-21-1

MF:C₅H₆ClF₅O₂S

MW:260.60995721817

MDL:MFCD29065964

CID:3908780

PubChem ID:21973190

Update Time:2025-06-07

4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Pentanesulfonyl chloride, 4,4,5,5,5-pentafluoro-
- 4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride
- SCHEMBL5854644
- EN300-21642531
- 212190-21-1
- 102-166-0
- 4,4,5,5,5-pentafluoro-1-pentanesulphonyl chloride
- 4,4,5,5,5-pentafluoropentanesulfonyl chloride
- 4,4,5,5,5-pentafluoropentylsulfonyl chloride
- MFCD29065964
- MDL： MFCD29065964
- Inchi： 1S/C5H6ClF5O2S/c6-14(12,13)3-1-2-4(7,8)5(9,10)11/h1-3H2
- InChI Key： HIBCLNVAFPUNEA-UHFFFAOYSA-N
- SMILES： C(S(Cl)(=O)=O)CCC(F)(F)C(F)(F)F

Computed Properties

Exact Mass: 259.9697191Da
Monoisotopic Mass: 259.9697191Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 42.5Å²

4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-21642531-0.05g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	0.05g	$252.0	2023-09-16
Enamine	EN300-21642531-0.1g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	0.1g	$376.0	2023-09-16
Enamine	EN300-21642531-0.25g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	0.25g	$538.0	2023-09-16
Enamine	EN300-21642531-0.5g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	0.5g	$847.0	2023-09-16
Enamine	EN300-21642531-1.0g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	1g	$1086.0	2023-06-03
Enamine	EN300-21642531-2.5g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	2.5g	$2127.0	2023-09-16
Enamine	EN300-21642531-5.0g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	5g	$3147.0	2023-06-03
Enamine	EN300-21642531-10.0g	4,4,5,5,5-pentafluoropentane-1-sulfonyl chloride	212190-21-1	95%	10g	$4667.0	2023-06-03
abcr	AB255059-250mg	4,4,5,5,5-Pentafluoropentanesulfonyl chloride; .	212190-21-1		250mg	€839.50	2025-04-20
abcr	AB255059-1g	4,4,5,5,5-Pentafluoropentanesulfonyl chloride; .	212190-21-1		1g	€1621.00	2025-04-20